Cas no 7474-71-7 (2,8-dichloro-N,N-dimethyl-5H-purin-6-amine)

• Product Name: 2,8-dichloro-N,N-dimethyl-5H-purin-6-amine
• CAS No: 7474-71-7
• MF: C₇H₇Cl₂N₅
• MW: 232.069977998734
• CID: 980178
• PubChem ID: 3519665
• Update Time: 2025-04-19

2,8-dichloro-N,N-dimethyl-5H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2,8-dichloro-N,N-dimethyl-5H-purin-6-amine
• 2,8-dichloro-N,N-dimethyl-7H-purin-6-amine
• NSC-401053
• NSC401053
• DTXSID10393258
• 7474-71-7
• DS-012656

• Inchi： 1S/C7H7Cl2N5/c1-14(2)5-3-4(11-6(8)10-3)12-7(9)13-5/h1-2H3,(H,10,11,12,13)
• InChI Key： LTBDRQYSEFOMQD-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=C(N=C(N=2)Cl)N(C)C)N1

Computed Properties

• Exact Mass: 231.00811
• Monoisotopic Mass: 231.0078506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• Density: 1.72
• Boiling Point: 306.5°C at 760 mmHg
• Flash Point: 139.2°C
• Refractive Index: 1.746
• PSA: 52.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines